Telomerase reverse transcriptase (766-780)
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Description
Telomerase reverse transcriptase
Scientific Research Applications
Telomerase in Cancer Research
Telomerase reverse transcriptase (TERT) has been a focal point in cancer research due to its role in telomere synthesis and potential as a therapeutic target. While its ability to delay the biological clock was initially seen as a possible youth fountain, the discovery of its over-activity in more than 90% of tumors shifted focus towards its potential as a senescence inhibitor. Various strategies have been developed to inhibit telomerase for cancer therapy, acknowledging that its inactivation might lead to accelerated aging and other collateral effects in certain treatments (Oliveira Júnior, 2015).
Telomerase and Chromosome Maintenance
Telomerase plays a crucial role in maintaining the integrity of linear chromosomes in most eukaryotes. It adds simple-sequence repeats at chromosome ends, compensating for DNA erosion inherent in genome replication. The understanding of telomerase's distinct polymerase properties and its impact on genome stability, tissue renewal, and tumorigenesis provides essential insights into various scientific fields (Wu et al., 2017).
Telomerase in Aging and Genetic Disorders
Telomerase mutations have been associated with autosomal dominant dyskeratosis congenita, a bone marrow failure syndrome. Research indicates that disease anticipation in families with this condition is linked to progressive telomere shortening, highlighting telomerase's role in genetic disorders (Vulliamy et al., 2004).
Telomerase-Based Anticancer Immunotherapy
Telomerase has been targeted for cancer immunotherapy due to its stimulation of a cell-mediated immune response. Various hTERT-derived vaccines have shown effective anticancer responses without harming non-cancer cells. This field demonstrates the potential of exploiting telomerase's properties for therapeutic purposes (Kailashiya et al., 2017).
Telomerase Structure and Function
In-depth studies on TERT architecture have provided critical information on its function, offering insights into novel targets for therapeutic intervention. This research has emphasized the importance of understanding telomerase structure for addressing human diseases related to telomerase dysfunction (Wyatt et al., 2010).
Properties
sequence |
LTDLQPYMRQFVAHL |
---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Telomerase reverse transcriptase (766-780) |
Origin of Product |
United States |
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